2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C10H13ClN2O3S/c1-7-3-4-8(17(15,16)12-2)5-9(7)13-10(14)6-11/h3-5,12H,6H2,1-2H3,(H,13,14)
• InChI Key: RVSIRFLNKTWAJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC)NC(=O)CCl
• Molecular Formula: C10H13ClN2O3S
• Molecular Weight: 276.74 g/mol

Description

2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide, also known as MSA, is a synthetic compound that has been widely used in scientific research. It is a sulfonamide derivative that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide has also been shown to induce oxidative stress in cancer cells, which leads to their death.
Biochemical and physiological effects
2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide has been found to have minimal toxicity in normal cells, indicating its potential as a safe and effective anticancer agent. It has also been shown to have anti-inflammatory and antimicrobial effects. However, further studies are needed to fully understand the biochemical and physiological effects of 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide in lab experiments is its low toxicity in normal cells, which makes it a promising candidate for cancer treatment. However, the synthesis of 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide can be challenging and time-consuming, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide. One area of focus could be the development of more efficient synthesis methods to produce 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide in larger quantities. Another area of research could be the exploration of the potential of 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide as a combination therapy with other anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide.

Synthesis Methods

2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide can be synthesized using a multistep process that involves the reaction of 2-chloroacetamide with 2-methyl-5-nitrobenzenesulfonamide, followed by reduction of the nitro group to an amino group using a reducing agent. The resulting compound is then treated with a sulfonating agent to obtain the final product, 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide.

Scientific Research Applications

2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and pancreatic cancer cells. 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, 2-chloro-N-[2-methyl-5-(methylsulfamoyl)phenyl]acetamide has also been studied for its anti-inflammatory and antimicrobial activities.